N-butyl-2-chloro-N-((2-hydroxyquinolin-3-yl)methyl)benzamide

• IUPAC Name: N-butyl-2-chloro-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C21H21ClN2O2/c1-2-3-12-24(21(26)17-9-5-6-10-18(17)22)14-16-13-15-8-4-7-11-19(15)23-20(16)25/h4-11,13H,2-3,12,14H2,1H3,(H,23,25)
• InChI Key: AQUVMASGFAMCBH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC2=CC=CC=C2NC1=O)C(=O)C3=CC=CC=C3Cl
• Molecular Formula: C21H21ClN2O2
• Molecular Weight: 368.9 g/mol

Description

“N-butyl-2-chloro-N-((2-hydroxyquinolin-3-yl)methyl)benzamide” is a complex organic compound. It contains a benzamide group, which is a common moiety in pharmaceuticals due to its bioactivity. The compound also contains a quinoline group, which is a heterocyclic aromatic organic compound with various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide group attached to a quinoline ring via a methylene bridge. The butyl group would be attached to the nitrogen of the benzamide group, and a chlorine atom would also be attached to this nitrogen.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzamide and quinoline groups, as well as the chlorine atom. The benzamide group could undergo reactions typical of amides, while the quinoline group could participate in reactions typical of aromatic heterocycles.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Both benzamides and quinolines have been found to exhibit various biological activities, including antimicrobial, antifungal, and anticancer activities.